Cas no 13203-39-9 (4-Methylphenethyl isothiocyanate)

• Product Name: 4-Methylphenethyl isothiocyanate
• CAS No: 13203-39-9
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• MDL: MFCD00046823
• CID: 221492
• PubChem ID: 139409
• Update Time: 2025-06-23

4-Methylphenethyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenethyl isothiocyanate
• 1-(2-isothiocyanatoethyl)-4-methylbenzene
• 4-Methylphenethyl isothiocyate, 99%
• MFCD00046823
• FT-0636832
• SCHEMBL3364900
• A806351
• AKOS006344684
• J-006107
• 1-methyl-2-(2-phenylethyl)benzimidazol-5-amine
• Benzene, 1-(2-isothiocyanatoethyl)-4-methyl-
• 4-Methylphenethyl isothiocyanate,
• 13203-39-9
• DTXSID90157315
• 1-(2-Isothiocyanatoethyl)-4-methylbenzene #
• DB-042082
• DB-042081
• DTXCID9079806

• MDL： MFCD00046823
• Inchi： 1S/C10H11NS/c1-9-2-4-10(5-3-9)6-7-11-8-12/h2-5H,6-7H2,1H3
• InChI Key： GLZKGBMKYHSHAI-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 177.06100
• Monoisotopic Mass: 177.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Density: 1,07 g/cm3
• Boiling Point: 155 °C
• Flash Point: 137.1°C
• Refractive Index: 1.546
• PSA: 44.45000
• LogP: 2.64030

4-Methylphenethyl isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT-HARMFUL
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-Methylphenethyl isothiocyanate

4-Methylphenethyl Isothiocyanate: A Comprehensive Overview

4-Methylphenethyl isothiocyanate (CAS No. 13203-39-9) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmacology. This compound, also known as 4-MePEITC, belongs to the class of isothiocyanates, which are naturally occurring compounds found in various cruciferous vegetables such as broccoli, cabbage, and mustard. The unique chemical structure and biological properties of 4-MePEITC have made it a subject of extensive research in recent years.

The molecular formula of 4-Methylphenethyl isothiocyanate is C₁₀H₁₁NS, and its molecular weight is 185.26 g/mol. The compound features a benzene ring with a methyl group at the para position, an ethyl side chain, and an isothiocyanate functional group. This combination of structural elements confers 4-MePEITC with distinct chemical reactivity and biological activity.

In the context of chemical synthesis, 4-MePEITC can be synthesized through several methods. One common approach involves the reaction of 4-methylphenethylamine with thiophosgene or another suitable isothiocyanate precursor. The synthesis process is well-documented in the literature and can be optimized for large-scale production, making 4-MePEITC accessible for both academic research and industrial applications.

The biological activities of 4-Methylphenethyl isothiocyanate have been extensively studied due to its potential therapeutic benefits. Recent research has highlighted its anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-MePEITC exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-MePEITC has shown significant antioxidant activity. A study in the Oxidative Medicine and Cellular Longevity journal reported that 4-MePEITC can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of age-related diseases and chronic conditions where oxidative stress plays a crucial role.

The anticancer potential of 4-Methylphenethyl isothiocyanate has also been a focus of numerous studies. Research published in the Cancer Research journal indicated that 4-MePEITC can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit cell proliferation and metastasis, making it a valuable lead compound for the development of anticancer therapies.

Beyond its therapeutic applications, 4-MePEITC has been explored for its potential use in food science and agriculture. Isothiocyanates are known for their antimicrobial properties, which can be harnessed to improve food safety and shelf life. A study in the Journal of Agricultural and Food Chemistry demonstrated that 4-MePEITC effectively inhibits the growth of foodborne pathogens such as Salmonella and E. coli. This finding opens up new possibilities for its use as a natural preservative in food products.

In agricultural applications, 4-MePEITC has shown promise as a biopesticide. Its ability to control plant pathogens and pests without causing significant environmental harm makes it an attractive alternative to conventional synthetic pesticides. Research published in the Pest Management Science journal highlighted its efficacy against various plant pathogens and its low toxicity to non-target organisms.

The safety profile of 4-Methylphenethyl isothiocyanate has been evaluated in several studies to ensure its suitability for various applications. Toxicological assessments have generally shown that 4-MePEITC exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to minimize potential risks.

In conclusion, 4-Methylphenethyl isothiocyanate (CAS No. 13203-39-9) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmacology, food science, and agriculture. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research. As new findings continue to emerge, the potential uses of 4-MePEITC are likely to expand further, contributing to advancements in multiple scientific fields.